Cas no 1343885-96-0 (2-(Isopropylsulfonyl)-1-phenylpropan-1-one)

• Product Name: 2-(Isopropylsulfonyl)-1-phenylpropan-1-one
• CAS No: 1343885-96-0
• MF: C₁₂H₁₆O₃S
• MW: 240.318642616272
• CID: 4786843
• PubChem ID: 64636181
• Update Time: 2025-06-12

2-(Isopropylsulfonyl)-1-phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-2-propan-2-ylsulfonylpropan-1-one
• 2-(Isopropylsulfonyl)-1-phenylpropan-1-one
• 1343885-96-0
• SCHEMBL20867846
• AKOS013962349

• Inchi： 1S/C12H16O3S/c1-9(2)16(14,15)10(3)12(13)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： AZBOGFAMVGLNLH-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C(C(C1C=CC=CC=1)=O)C)(=O)=O

Computed Properties

• Exact Mass: 240.08201554g/mol
• Monoisotopic Mass: 240.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(Isopropylsulfonyl)-1-phenylpropan-1-one

Introduction to 2-(Isopropylsulfonyl)-1-phenylpropan-1-one (CAS No. 1343885-96-0)

2-(Isopropylsulfonyl)-1-phenylpropan-1-one (CAS No. 1343885-96-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural features and potential biological activities. This compound, characterized by a sulfonyl group attached to an isopropyl-substituted propanone backbone with a phenyl ring at the other end, presents a versatile scaffold for further chemical modifications and functionalization. Its molecular structure, featuring both aromatic and aliphatic moieties, makes it an intriguing candidate for investigating various biochemical pathways and drug discovery applications.

The synthesis of 2-(Isopropylsulfonyl)-1-phenylpropan-1-one involves multi-step organic transformations, typically starting from readily available precursors such as isopropyl sulfonic acid derivatives and phenylpropionaldehyde. The introduction of the sulfonyl group enhances the electrophilicity of the molecule, making it a potential intermediate for further derivatization into more complex pharmacophores. The presence of the phenyl ring contributes to hydrophobic interactions and influences the compound's solubility and metabolic stability, which are critical factors in drug development.

In recent years, there has been growing interest in exploring the pharmacological properties of sulfonyl-containing compounds due to their broad spectrum of biological activities. Studies have indicated that sulfonyl groups can modulate enzyme activity, receptor binding, and signal transduction pathways, making them valuable in the design of therapeutic agents. 2-(Isopropylsulfonyl)-1-phenylpropan-1-one, with its distinct structural motif, has been investigated for its potential role in inhibiting certain enzymes and receptors associated with inflammation, pain, and neurological disorders.

One of the most promising areas of research involving 2-(Isopropylsulfonyl)-1-phenylpropan-1-one is its application as a lead compound in the development of novel anti-inflammatory agents. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets in managing inflammatory responses. The isopropylsulfonyl moiety appears to enhance binding affinity to the active sites of these enzymes, suggesting a mechanism for potent anti-inflammatory effects.

Furthermore, the phenylpropanone backbone of 2-(Isopropylsulfonyl)-1-phenylpropan-1-one resembles structures found in natural products known for their analgesic properties. This similarity has prompted researchers to explore its potential as an analgesic agent or as a precursor for developing new pain relievers. The compound's ability to interact with opioid receptors and other pain-signaling pathways has been a focus of several experimental investigations.

The chemical stability and metabolic fate of 2-(Isopropylsulfonyl)-1-phenylpropan-1-one are also critical considerations in its potential application as a drug candidate. Studies have shown that sulfonyl-containing compounds often exhibit moderate stability under physiological conditions but can be metabolized by cytochrome P450 enzymes in the liver. Understanding these metabolic pathways is essential for predicting drug efficacy and minimizing side effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(Isopropylsulfonyl)-1-phenylpropan-1-one for their biological activity. Molecular docking simulations have been used to predict binding interactions between this compound and target proteins involved in various diseases. These simulations have provided valuable insights into optimizing its structure for improved pharmacological properties.

The versatility of 2-(Isopropylsulfonyl)-1-phenylpropan-1-one as a synthetic intermediate has also been highlighted in recent research. Chemists have utilized this compound as a building block for creating more complex molecules with tailored biological activities. For instance, modifications at the sulfonyl group or the phenyl ring have led to derivatives with enhanced potency or selectivity for specific therapeutic targets.

In conclusion, 2-(Isopropylsulfonyl)-1-phenylpropan-1-one (CAS No. 1343885-96-0) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation as an anti-inflammatory agent, analgesic precursor, and synthetic intermediate underscores its significance in advancing drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in developing novel therapeutic strategies.